Cas no 2228889-48-1 (1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228889-48-1
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 6059228
• PubChem ID: 117678549
• Update Time: 2025-08-05

1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid
• SCHEMBL16210956
• 2228889-48-1
• EN300-1989063

• Inchi： 1S/C13H13ClO4/c14-9-5-8(6-10-11(9)18-7-17-10)13(12(15)16)3-1-2-4-13/h5-6H,1-4,7H2,(H,15,16)
• InChI Key： HEIHRGKKHRVPRD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(C(=O)O)CCCC1)OCO2

Computed Properties

• Exact Mass: 268.0502366g/mol
• Monoisotopic Mass: 268.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid (CAS No. 2228889-48-1)

1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid (CAS No. 2228889-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclopentane carboxylic acid moiety with a chlorinated 1,3-dioxaindane ring system. Such hybrid architectures are increasingly sought after in drug discovery due to their potential to modulate biological targets with high specificity.

The compound's CAS number 2228889-48-1 serves as a critical identifier in regulatory documentation and scientific literature. Researchers investigating heterocyclic building blocks or carboxylic acid derivatives frequently encounter this substance in studies related to medicinal chemistry optimization. Its structural features suggest potential applications in developing enzyme inhibitors or receptor modulators, particularly given the pharmacophoric importance of both the carboxylic acid group and the chlorinated heterocycle.

Current trends in small molecule therapeutics have driven renewed interest in compounds like 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid. The pharmaceutical industry's focus on targeted drug delivery and metabolic stability makes this molecule particularly intriguing. The 1,3-dioxolane fragment within its structure may contribute to improved bioavailability, while the chlorine substituent could enhance binding affinity through halogen bonding interactions - a hot topic in contemporary structure-activity relationship studies.

Synthetic approaches to CAS 2228889-48-1 typically involve multi-step organic transformations. Key challenges include the selective introduction of the chloro group at the 7-position of the 1,3-dioxaindane core and the subsequent formation of the cyclopentane ring bearing the carboxylic acid functionality. Recent advances in catalytic asymmetric synthesis may offer more efficient routes to this compound, addressing growing demand from researchers working on chiral pharmaceuticals.

Analytical characterization of 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid requires comprehensive spectroscopic techniques. Nuclear magnetic resonance (NMR) studies typically reveal distinct patterns for the cyclopentyl protons and the aromatic system of the dioxaindane moiety. Mass spectrometry confirms the molecular weight (expected m/z for C₁₄H₁₅ClO₄), while infrared spectroscopy clearly identifies the characteristic carboxylic acid carbonyl stretch around 1700 cm^-1.

The physicochemical properties of CAS 2228889-48-1 make it suitable for various formulation strategies. With calculated logP values suggesting moderate lipophilicity, this compound represents an interesting case study in property-based drug design. Researchers examining brain penetration of CNS-targeted compounds or prodrug development may find its balance of polar (carboxylic acid) and nonpolar (aromatic and alicyclic) features particularly instructive.

Emerging applications for 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid extend beyond human therapeutics. Agricultural scientists have noted the structural similarities between this compound and certain plant growth regulators, prompting investigations into potential uses in crop protection formulations. The chlorinated heterocycle component, in particular, may contribute to desirable pesticidal activity while maintaining favorable environmental profiles.

From a regulatory perspective, proper handling of CAS 2228889-48-1 requires standard laboratory precautions for organic compounds. Material safety data emphasize typical protective measures when working with carboxylic acids and chlorinated organics, though the compound doesn't appear on major restricted substances lists. This regulatory status facilitates its use in international research collaborations and cross-border technology transfer initiatives.

The commercial availability of 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current pricing trends reflect its status as a specialty chemical with applications in high-value research rather than bulk manufacturing.

Future research directions for CAS 2228889-48-1 may explore its potential as a molecular scaffold for combinatorial chemistry. The presence of multiple functionalization sites (carboxylic acid, aromatic positions) makes it amenable to diverse structure-activity relationship studies. Particularly promising avenues include development of amide derivatives for enhanced biological activity or ester prodrugs to optimize pharmacokinetic properties.

In conclusion, 1-(7-chloro-1,3-dioxaindan-5-yl)cyclopentane-1-carboxylic acid represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with versatile reactivity patterns, position it as a valuable building block for pharmaceutical innovation. As research into targeted therapies and precision agrochemicals continues to advance, compounds like CAS 2228889-48-1 will likely play increasingly important roles in scientific discovery and technological development.